Cas no 1803571-54-1 (2-{2-[3-(Trifluoromethyl)benzenesulfonyl]ethyl}cyclopentan-1-amine hydrochloride)
2-{2-[3-(Trifluoromethyl)benzenesulfonyl]ethyl}cyclopentan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-[3-(Trifluoromethyl)benzenesulfonyl]ethyl}cyclopentan-1-amine hydrochloride
-
- MDL: MFCD28397684
- Inchi: 1S/C14H18F3NO2S.ClH/c15-14(16,17)11-4-2-5-12(9-11)21(19,20)8-7-10-3-1-6-13(10)18;/h2,4-5,9-10,13H,1,3,6-8,18H2;1H
- InChI Key: NRBAXUZGGBRDLA-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(F)(F)F)C=1)(=O)(=O)CCC1CCCC1N.Cl
2-{2-[3-(Trifluoromethyl)benzenesulfonyl]ethyl}cyclopentan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-209637-1.0g |
2-{2-[3-(trifluoromethyl)benzenesulfonyl]ethyl}cyclopentan-1-amine hydrochloride |
1803571-54-1 | 95% | 1.0g |
$0.0 | 2023-02-22 | |
| Enamine | EN300-209637-1g |
2-{2-[3-(trifluoromethyl)benzenesulfonyl]ethyl}cyclopentan-1-amine hydrochloride |
1803571-54-1 | 95% | 1g |
$0.0 | 2023-09-16 |
2-{2-[3-(Trifluoromethyl)benzenesulfonyl]ethyl}cyclopentan-1-amine hydrochloride Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-{2-[3-(Trifluoromethyl)benzenesulfonyl]ethyl}cyclopentan-1-amine hydrochloride
2-{2-[3-(Trifluoromethyl)benzenesulfonyl]ethyl}cyclopentan-1-amine hydrochloride: A Comprehensive Overview
The compound 2-{2-[3-(Trifluoromethyl)benzenesulfonyl]ethyl}cyclopentan-1-amine hydrochloride, identified by the CAS number 1803571-54-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopentane ring substituted with an ethyl group bearing a benzenesulfonyl moiety, further substituted with a trifluoromethyl group. The hydrochloride salt form suggests its application in pharmaceutical contexts, where such salts are commonly used to enhance solubility and stability.
Recent studies have highlighted the importance of sulfonamide groups, such as the benzenesulfonyl group present in this compound, in drug design. These groups are known for their ability to modulate pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). The trifluoromethyl substitution on the benzene ring adds electron-withdrawing effects, which can influence the compound's reactivity and bioavailability. This makes the compound a promising candidate for research in areas such as enzyme inhibition, signal transduction modulation, and therapeutic target engagement.
The synthesis of this compound involves multi-step organic reactions, including nucleophilic aromatic substitution and amine alkylation. The use of trifluoromethyl groups in such syntheses is a testament to their growing popularity in modern organic chemistry due to their ability to enhance molecular stability and alter physicochemical properties. Researchers have also explored the use of microwave-assisted synthesis techniques to optimize reaction conditions for this compound, reducing reaction times while maintaining product purity.
In terms of biological activity, this compound has shown potential as a modulator of various cellular pathways. For instance, studies have indicated that it may interact with G-protein coupled receptors (GPCRs), which are critical targets in drug discovery for conditions such as hypertension, inflammation, and neurological disorders. The cyclopentane ring's rigidity contributes to the molecule's ability to adopt specific conformations that are essential for receptor binding.
The hydrochloride salt form of this compound is particularly advantageous in pharmaceutical formulations due to its enhanced solubility in aqueous media. This property facilitates its administration via various routes, including oral and parenteral delivery systems. Additionally, the compound's stability under physiological conditions has been evaluated through accelerated stability testing, demonstrating its suitability for long-term storage and use in clinical settings.
From an environmental perspective, the biodegradation potential of this compound has been a topic of interest. Research indicates that while the trifluoromethyl group imparts resistance to certain degradation pathways, microbial communities with specific metabolic capabilities may still contribute to its breakdown under controlled conditions. This understanding is crucial for assessing the environmental impact of compounds like this one when used in large-scale applications.
In conclusion, 2-{2-[3-(Trifluoromethyl)benzenesulfonyl]ethyl}cyclopentan-1-amine hydrochloride represents a sophisticated molecule with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in both academic research and industrial development.
1803571-54-1 (2-{2-[3-(Trifluoromethyl)benzenesulfonyl]ethyl}cyclopentan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)